Cas no 1332528-83-2 ((2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride)

• Product Name: (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
• CAS No: 1332528-83-2
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 4694977
• Update Time: 2025-10-30

(2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
• 2-(5-((2,4-Dimethylphenoxy)methyl)-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
• (2-(5-[(2,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl)ethyl)methylamine hydrochloride
• {2-[5-(2,4-dimethylphenoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}(methyl)amine hydrochloride
• (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

• Inchi： 1S/C14H19N3O2.ClH/c1-10-4-5-12(11(2)8-10)18-9-14-16-13(17-19-14)6-7-15-3;/h4-5,8,15H,6-7,9H2,1-3H3;1H
• InChI Key： LNKKAMCKSOBFDV-UHFFFAOYSA-N
• SMILES： Cl.O(CC1=NC(CCNC)=NO1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 265
• Topological Polar Surface Area: 60.2

Additional information on (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

Comprehensive Overview of (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride (CAS No. 1332528-83-2)

(2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride (CAS No. 1332528-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure incorporates a 2,4-dimethylphenoxy moiety, which enhances its lipophilicity and may influence its pharmacokinetic properties.

Researchers are particularly interested in this compound due to its potential role in modulating specific biochemical pathways. The presence of the methylamine hydrochloride group suggests possible applications in drug development, particularly in targeting receptors or enzymes where amine functionality is critical. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology, given their involvement in numerous physiological processes and diseases.

The synthesis of (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride involves multi-step organic reactions, including the formation of the 1,2,4-oxadiazole ring, a process often optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its suitability for research purposes. Purity and stability are critical factors, especially when investigating its potential in drug discovery or medicinal chemistry.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. The 2,4-dimethylphenoxy group, for instance, may improve membrane permeability, a key consideration in the design of bioavailable drugs. Additionally, the 1,2,4-oxadiazole scaffold is frequently explored in the development of anti-inflammatory and neuroprotective agents, making this compound relevant to ongoing research in these areas.

From an industrial perspective, CAS No. 1332528-83-2 is primarily utilized in research settings, with limited commercial availability. However, its potential applications in high-throughput screening and lead optimization have sparked interest among pharmaceutical companies. The compound’s structure-activity relationship (SAR) is a subject of active investigation, particularly in optimizing its efficacy and selectivity for specific biological targets.

Environmental and safety considerations are also paramount when handling (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), are recommended. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines.

In summary, (2-{5-(2,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride (CAS No. 1332528-83-2) represents a promising candidate for further exploration in drug discovery and biochemical research. Its unique structural attributes and potential therapeutic applications make it a valuable subject for ongoing scientific inquiry. As the field of precision medicine advances, compounds like this may play a pivotal role in the development of next-generation therapeutics.